Cas no 51980-18-8 (Ethenesulfonamide, N-ethyl-)

• Product Name: Ethenesulfonamide, N-ethyl-
• CAS No: 51980-18-8
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 360945
• PubChem ID: 15914516
• Update Time: 2025-04-19

Ethenesulfonamide, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, N-ethyl-
• N-ethylethenesulfonamide
• DTXSID00579382
• EN300-6488274
• SCHEMBL9067621
• N-ethylethene-1-sulfonamide
• 51980-18-8

• Inchi： 1S/C4H9NO2S/c1-3-5-8(6,7)4-2/h4-5H,2-3H2,1H3
• InChI Key： HHZGSWYRSQTJHC-UHFFFAOYSA-N
• SMILES： S(C=C)(NCC)(=O)=O

Computed Properties

• Exact Mass: 135.03547
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17